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Compound of Interest

Tert-butyl 4-
Compound Name:
methylbenzenesulfinate

CAS No.: 23730-26-9

Cat. No.: B15482022

Get Quote

Tert-butyl 4-methylbenzenesulfinate (CAS No: 4664-57-7) is not a benign substance; its

hazard profile is the primary driver for its classification as hazardous waste. A thorough risk
assessment mandates that it be handled with care from initial use through to final disposal.

According to safety data sheets (SDS), this compound presents several key hazards:

H302: Harmful if swallowed: Ingestion can lead to acute toxicity.

H315: Causes skin irritation: Direct contact can result in skin irritation or dermatitis.

H319: Causes serious eye irritation: Exposure to the eyes can cause significant damage.

H335: May cause respiratory irritation: Inhalation of dust or fumes can irritate the respiratory
tract.[1][2]

These classifications, established under the Globally Harmonized System (GHS), are why this
chemical cannot be discarded via standard laboratory drains or in regular solid waste.[3]
Improper disposal risks harm to personnel and the environment. The procedures outlined
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below are designed to mitigate these risks by ensuring the compound is securely contained
and managed by professionals equipped for hazardous material handling.

Foundational Principles of Hazardous Chemical
Disposal

The specific protocol for tert-butyl 4-methylbenzenesulfinate is built upon universally
accepted principles of chemical waste management. These are mandated by regulatory bodies
like the U.S. Environmental Protection Agency (EPA) and are standard practice in any
compliant laboratory.[4][5]

e Segregation: Never mix incompatible waste streams. Tert-butyl 4-methylbenzenesulfinate
waste should be kept separate from other chemical categories like strong acids, bases,
oxidizers, and halogenated solvents to prevent unforeseen and dangerous reactions.[6]

» Containment: Waste must be stored in containers made of compatible material (e.g., glass or
high-density polyethylene) that are in good condition and can be securely sealed.[5][7]

o Labeling: All waste containers must be accurately and clearly labeled. This is a critical step
for safety and compliance, ensuring that anyone handling the container knows its contents
and associated hazards.[4][5]

Quantitative Data and Safety Summary

For quick reference, the key data and safety requirements for handling and disposing of tert-
butyl 4-methylbenzenesulfinate are summarized below.
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Parameter

Specification

Rationale & Source

Chemical Name

tert-Butyl 4-

methylbenzenesulfinate

N/A

CAS Number

4664-57-7

[2]

GHS Hazard Codes

H302, H315, H319, H335

Denotes acute toxicity,

skin/eye/respiratory irritation.

[1](2]

Required PPE

Nitrile gloves, chemical splash

goggles, lab coat.

To prevent skin, eye, and

clothing contact.[1]

Handling Environment

Chemical fume hood or well-

ventilated area.

To prevent inhalation of dust or

vapors.[1]

Container Material

Borosilicate glass or
Polyethylene (HDPE).

Ensures chemical compatibility
and prevents container

degradation.[5]

EPA Waste Status

Hazardous Waste

Mandates disposal through a
licensed facility, not in regular
trash or drains.[1][4]

Final Disposal Method

Collection by a licensed

hazardous waste contractor.

Ensures compliance with

federal and local regulations.

[1181e]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe packaging of tert-butyl 4-

methylbenzenesulfinate waste for disposal.

Materials:

» Designated hazardous waste container (chemically compatible, with a secure lid).

e Hazardous waste labels (provided by your institution's Environmental Health & Safety

department).
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e Secondary containment bin.
e Required Personal Protective Equipment (PPE).
Procedure:

o Designate a Satellite Accumulation Area (SAA): All hazardous waste must be stored at or
near the point of generation and under the control of laboratory personnel.[10] This should
be a designated, low-traffic area, such as within a fume hood or a designated cabinet.

o Select and Prepare the Container:

o Choose a clean, dry container made of borosilicate glass or polyethylene. Ensure it has a
tight-fitting, leak-proof cap.

o Affix a hazardous waste label to the container before adding any waste.
e Transfer the Waste:

o Solid Waste: Carefully transfer any unused or contaminated tert-butyl 4-
methylbenzenesulfinate solid into the waste container.

o Contaminated Labware (e.g., spatulas, weigh boats): If disposable, place them directly
into a designated solid waste container. If reusable, decontaminate them by rinsing with a
suitable solvent (e.g., ethanol or acetone) into a separate hazardous waste container for
liquid solvent waste.

o Solutions: Transfer solutions containing the compound into a designated liquid waste
container. Do not mix with other waste streams unless explicitly permitted by your EHS
office.[6]

o Complete the Hazardous Waste Label:

o Fill out all required fields on the label. Use the full chemical name, "tert-butyl 4-
methylbenzenesulfinate,” not abbreviations or formulas.[5]

o List all components and their approximate percentages if it is a mixed waste stream.
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o Indicate the date when the first drop of waste was added to the container.

o Ensure the appropriate hazard boxes (e.qg., "Irritant,” "Toxic") are checked.

e Secure and Store the Container:
o Tightly seal the container. Do not leave a funnel in the opening.[5]
o Wipe the exterior of the container clean of any contamination.

o Place the sealed container in a secondary containment bin within your designated SAA to
prevent the spread of potential spills.

e Arrange for Pickup:

o Once the waste container is full (leaving at least 10% headspace for expansion) or
reaches your institution's time limit for accumulation, contact your EHS department to
schedule a pickup.[10] Do not allow waste to accumulate in the lab.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste containing
tert-butyl 4-methylbenzenesulfinate.
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Caption: Workflow for the safe collection and storage of tert-butyl 4-methylbenzenesulfinate
waste.

Spill Management
In the event of a spill, immediate and correct action is crucial.

e Minor Spill: For a small spill contained within a fume hood, ensure you are wearing
appropriate PPE. Absorb the spill with an inert material like vermiculite or sand. Collect the
absorbed material using non-sparking tools and place it in your designated hazardous waste
container. Clean the spill area thoroughly.

» Major Spill: If a large spill occurs, or if it happens outside of a containment area, evacuate
the immediate vicinity. Alert your colleagues and contact your institution's EHS or emergency
response team immediately. Do not attempt to clean it up yourself.

By adhering to this detailed guide, laboratory professionals can ensure the safe and compliant
disposal of tert-butyl 4-methylbenzenesulfinate, upholding their commitment to a secure
working environment and the protection of our ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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